
Technical Guide: Commercial Sourcing &
Validation of 4-Chloro-5-isopropylpyrimidine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Chloro-5-isopropylpyrimidine

CAS No.: 1015846-32-8

Cat. No.: B1416246

Get Quote

Executive Summary & Chemical Profile
4-Chloro-5-isopropylpyrimidine (CAS: 1015846-32-8) is a high-value heterocyclic building

block.[1] Its electrophilic C4-chlorine atom makes it a prime candidate for Nucleophilic Aromatic

Substitution (SNAr) reactions, allowing researchers to graft the 5-isopropylpyrimidine moiety

onto complex scaffolds—a common pharmacophore in CDK (Cyclin-Dependent Kinase)

inhibitors and next-generation fungicides.

However, its reactivity presents a double-edged sword: the compound is moisture-sensitive and

prone to hydrolysis, reverting to its inactive hydroxy precursor. This guide provides a self-

validating sourcing strategy to ensure material integrity from vendor to bench.
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Attribute Specification

CAS Number 1015846-32-8

IUPAC Name 4-Chloro-5-(propan-2-yl)pyrimidine

Molecular Formula C7H9ClN2

Molecular Weight 156.61 g/mol

Appearance
Colorless to light yellow liquid (or low-melting

solid)

Solubility
Soluble in DCM, EtOAc, DMSO; hydrolyzes in

water

Key Hazard Corrosive (Skin Corr.[2] 1B), Moisture Sensitive

Sourcing Landscape: Supplier Tiering
Sourcing this intermediate requires balancing speed (catalog) vs. scalability (bulk). The market

is divided into two primary tiers.

Tier 1: Catalog Suppliers (R&D Scale: 1g – 100g)
Best for: Medicinal chemistry hit-to-lead, reference standards.

BLD Pharm: High reliability for heterocyclic building blocks; typically stocks 97%+ purity.

Fluorochem: Strong presence in Europe/UK; excellent documentation (NMR/LCMS

provided).

Synblock: Specializes in novel pyridine/pyrimidine derivatives.

Tier 2: Bulk & Custom Synthesis (Pilot Scale: 1kg+)
Best for: Process development, GLP tox batches.

WuXi AppTec / Pharmablock: Capable of multi-kilogram campaigns with validated impurity

profiles.
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Enamine: Large stock of building blocks, often with "make-on-demand" capability for

analogs.

Supplier Comparison Matrix
Feature Tier 1 (Catalog) Tier 2 (Bulk/Custom)

Purity Guarantee >95% or >97% >98% (Customizable)

Lead Time 2–5 Days 4–8 Weeks

Documentation Basic CoA (H-NMR, LCMS)
Full CoA, RoS, Solvent

Residuals

Cost High ($/g) Low ($/kg)

Technical Validation Protocol (The "Self-Validating
System")
Trusting a Certificate of Analysis (CoA) is insufficient for moisture-sensitive electrophiles. You

must implement an Incoming Goods Inspection (IGI) protocol.

A. The Synthesis-Impurity Correlation
Understanding how the material is made reveals what impurities to look for. The standard

industrial route involves the chlorination of 5-isopropyl-4-hydroxypyrimidine using phosphorus

oxychloride (POCl3).

Visualization: Synthesis & Impurity Logic
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Click to download full resolution via product page

Caption: Synthesis pathway highlighting the critical reversion to the hydroxy impurity upon

moisture exposure.

B. Analytical Method: Reverse-Phase HPLC
Challenge: The chloro-group is labile. Standard aqueous runs can degrade the sample during

analysis. Solution: Use a buffered, acidic mobile phase and prepare samples in anhydrous

acetonitrile.

Protocol:

Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

Mobile Phase A: 0.1% Phosphoric Acid in Water (Acid stabilizes the Cl-C bond).

Mobile Phase B: Acetonitrile (HPLC Grade).

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm.

Sample Prep: Dissolve 1 mg in 1 mL dry Acetonitrile. Inject immediately. Do not use

water/methanol as diluent.

Acceptance Criteria:

Purity: ≥ 97.0% (Area %).[3]

Impurity A (Hydroxy-precursor): ≤ 0.5%. (Elutes earlier than main peak due to polarity).

Water Content (Karl Fischer): ≤ 0.1% (Strict limit to prevent shelf-degradation).
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This material is a corrosive liquid/low-melting solid that degrades autocatalytically if HCl is

liberated by hydrolysis.

Receipt: Inspect bottle seal immediately. If the septum is pierced or the cap is loose,

quarantine the lot.

Storage: Store at 2°C – 8°C under an inert atmosphere (Argon/Nitrogen).

Usage: Warm to room temperature before opening to prevent condensation. Handle in a

fume hood; use dry syringes for transfer.

Vendor Qualification Workflow
Use this logic flow to approve a new supplier for critical intermediates.
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New Supplier Identified

1. Doc Review:
CoA, MSDS, Route of Synthesis

2. Order 1g Sample

3. In-House QC:
HPLC + H-NMR
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Reject:
High Hydroxy Impurity

No
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Caption: Step-by-step decision matrix for qualifying a new source of 4-Chloro-5-
isopropylpyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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